N-Methyl-1-(1-methylpiperidin-3-yl)methanamine

• IUPAC Name: N-methyl-1-(1-methylpiperidin-3-yl)methanamine
• InChI: InChI=1S/C8H18N2/c1-9-6-8-4-3-5-10(2)7-8/h8-9H,3-7H2,1-2H3
• InChI Key: OUBNEVZXIXKNJE-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCCN(C1)C
• Molecular Formula: C8H18N2
• DSSTOX Substance ID: DTXSID80586317
• Molecular Weight: 142.24 g/mol
• CAS No.: 639078-61-8

Description

N-Methyl-1-(1-methylpiperidin-3-yl)methanamine: is an organic compound with the molecular formula C8H18N2 It is a derivative of piperidine, a six-membered ring containing one nitrogen atom

Scientific Research Applications

Chemistry:

Catalysis: N-Methyl-1-(1-methylpiperidin-3-yl)methanamine is used as a ligand in catalytic reactions, enhancing the efficiency of certain metal-catalyzed processes.

Biology:

Enzyme Inhibition: The compound has been studied for its potential to inhibit specific enzymes, making it a candidate for drug development.

Medicine:

Pharmaceuticals: It is explored as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological pathways.

Industry:

Polymer Production: The compound is used in the synthesis of specialty polymers and resins, contributing to materials with unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Reductive Amination: One common method for synthesizing N-Methyl-1-(1-methylpiperidin-3-yl)methanamine involves the reductive amination of 1-methylpiperidin-3-one with formaldehyde and a reducing agent such as sodium cyanoborohydride.

Alkylation: Another method involves the alkylation of 1-methylpiperidin-3-amine with methyl iodide in the presence of a base like potassium carbonate.

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale reductive amination processes, utilizing continuous flow reactors to ensure efficient and consistent production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: N-Methyl-1-(1-methylpiperidin-3-yl)methanamine can undergo oxidation reactions to form corresponding N-oxides.

Reduction: It can be reduced to form secondary amines or other reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions often involve the use of alkyl halides or sulfonates in the presence of a base.

Major Products Formed:

Oxidation: N-oxides.

Reduction: Secondary amines.

Substitution: Various substituted amines depending on the nucleophile used.

Mechanism of Action

The mechanism by which N-Methyl-1-(1-methylpiperidin-3-yl)methanamine exerts its effects often involves interaction with specific molecular targets such as enzymes or receptors. For instance, in enzyme inhibition, the compound binds to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

• N-Methyl-1-(1-methylpiperidin-2-yl)methanamine
• N-Methyl-1-(1-methylpiperidin-4-yl)methanamine

Comparison:

• **N-Methyl-1-(1-methylpiperidin-3-yl

Synthesis routes and methods

Procedure details

A solution of 3-(chloromethyl)-1-methylpiperidine (9.2 g, 50 mmol) (U.S. Pat. No. 6,184,338, example 5) and 33% methylamine in ethanol (60 mL) in ethanol (30 mL) was heated in a sealed vessel at 100° C. for 17 hours. The reaction mixture was concentrated in vacuo and diluted with water before being extracted into dichloromethane and dried over magnesium sulphate. The reaction mixture was filtered and concentrated in vacuo to yield the title product, 8.2 g.